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Propamocarb MRLs by Crop and Region

Crop | Commodity Group Region MRL (mg/kg) Status | Effective Date

Radishes (roots) European 8 mg/kg (increased from 3  Effective from 23 July
Union mg/kg) 2025 [1].

Roman rocket/Rucola (incl. European 600 mg/kg (increased Effective from 23 July

small radish leaves) Union from 30 mg/kg) 2025 [1].

Lettuces European 20 mg/kg (proposed Expected to apply from
Union decrease from 40 mg/kg) ~January 2026 [1].

Honey & other apiculture European 15 mg/kg (increased from  In force since 2024 [1].

products Union 0.05 mg/kg)

Leafy greens subgroup 4- United 150 ppm (equivalent to Established in 2019 [2].

16A States mg/kg)

Tuberous and corm United 0.30 ppm (equivalent to Established in 2019 [2].

vegetable subgroup 1C States mg/kg)
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Crop /| Commodity Group Region

Fruiting vegetable group 8- United

10 States
Guava United
States
Starfruit United
States

MRL (mgl/kg)

4.0 ppm (equivalent to
mg/kg)

0.05 ppm (equivalent to
mg/kg)

0.05 ppm (equivalent to
mg/kg)

Status | Effective Date

Established in 2019 [2].

Established in 2019 [2].

Established in 2019 [2].

Experimental Protocols and Enforcement Details

For researchers conducting residue analysis, the following methodological details from recent EFSA

assessments are crucial:

¢ Enforcement Residue Definition: The residue definition for enforcement and risk assessment in the
EU is "Propamocarb (sum of propamocarb and its salts expressed as propamocarb)”. This
definition applies to primary crops, rotational crops, and processed products [3] [4].

¢ Analytical Method: Sufficiently validated analytical methods based on HPLC-MS/MS are
available to control residues according to the enforcement definition. These methods enable the
quantification of propamocarb residues at or above a validated limit of quantification (LOQ) of 0.01
mglkg in crops with high water content, such as leafy greens and radishes [4].

e Consumer Risk Assessment: The European Food Safety Authority (EFSA) uses the Pesticide
Residues Intake Model (PRIMo) to assess short-term and long-term consumer exposure. Recent
assessments for new MRLs concluded that the intake of residues from the proposed uses is unlikely
to present a risk to consumer health [3] [4].

Regulatory Workflow for MRL Setting and Assessment

The process of setting or modifying an MRL, particularly in the EU, follows a structured scientific and

regulatory pathway. The diagram below outlines the key stages from application to implementation.
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Key Stages in the EU MRL Setting Process

e Application and Evaluation: In accordance with Article 6 of Regulation (EC) No 396/2005, an
applicant submits a request to a Member State, which acts as the Evaluating Member State (EMS).
The EMS checks the dossier for admissibility and prepares a comprehensive evaluation report [4].
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¢ Scientific Assessment by EFSA: The European Commission mandates EFSA to perform the risk
assessment. EFSA assesses the application, the EMS report, and all supporting data. This includes
evaluating the metabolism of propamocarb, the suitability of analytical methods, and the
consumer exposure risk using dietary models. A public consultation is often held [3] [4].

¢ Regulatory Decision: Based on EFSA's reasoned opinion, which proposes MRLs and confirms no
consumer health risk, the European Commission and Member States decide on the final MRL
and incorporate it into Annexes of Regulation (EC) No 396/2005 [5] [1].

Key Considerations for Researchers

e Stay Updated on Regulations: MRLs are dynamic. The EU MRL for lettuce is expected to be
lowered in 2026 due to concerns about the acute reference dose (ARfD) being exceeded, highlighting
the importance of monitoring for changes [1].

¢ Verify with Official Sources: For the most current and comprehensive MRL information, always
consult official databases such as the EU Pesticide Residues Database and the USDA MRL
Database, as international regulations frequently change [1] [6].

e Consult for Trade: Producers and exporters must verify and adapt their Good Agricultural
Practices (GAPs), including dose rates and pre-harvest intervals, to ensure compliance with the new
MRLs in their target markets [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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